20-Fluoromibolerone 20-Fluoromibolerone
Brand Name: Vulcanchem
CAS No.: 133083-42-8
VCID: VC21199027
InChI: InChI=1S/C20H29FO2/c1-12-9-13-10-14(22)3-4-15(13)16-5-7-19(2)17(18(12)16)6-8-20(19,23)11-21/h10,12,15-18,23H,3-9,11H2,1-2H3/t12-,15+,16-,17+,18-,19+,20-/m1/s1/i21-1
SMILES: CC1CC2=CC(=O)CCC2C3C1C4CCC(C4(CC3)C)(CF)O
Molecular Formula: C20H29FO2
Molecular Weight: 319.4 g/mol

20-Fluoromibolerone

CAS No.: 133083-42-8

Cat. No.: VC21199027

Molecular Formula: C20H29FO2

Molecular Weight: 319.4 g/mol

* For research use only. Not for human or veterinary use.

20-Fluoromibolerone - 133083-42-8

Specification

CAS No. 133083-42-8
Molecular Formula C20H29FO2
Molecular Weight 319.4 g/mol
IUPAC Name (7R,8R,9S,10R,13S,14S,17S)-17-((18F)fluoranylmethyl)-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C20H29FO2/c1-12-9-13-10-14(22)3-4-15(13)16-5-7-19(2)17(18(12)16)6-8-20(19,23)11-21/h10,12,15-18,23H,3-9,11H2,1-2H3/t12-,15+,16-,17+,18-,19+,20-/m1/s1/i21-1
Standard InChI Key RIUMYCCCNLGPAG-OYXLNOHGSA-N
Isomeric SMILES C[C@@H]1CC2=CC(=O)CC[C@@H]2[C@@H]3[C@@H]1[C@@H]4CC[C@]([C@]4(CC3)C)(C[18F])O
SMILES CC1CC2=CC(=O)CCC2C3C1C4CCC(C4(CC3)C)(CF)O
Canonical SMILES CC1CC2=CC(=O)CCC2C3C1C4CCC(C4(CC3)C)(CF)O

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